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Compound of Interest

Compound Name: Methyl 4-cyano-2-fluorobenzoate

Cat. No.: B174297

An In-depth Technical Guide to Methyl 4-cyano-
2-fluorobenzoate

This technical guide provides a comprehensive overview of the properties, synthesis, and
safety information for Methyl 4-cyano-2-fluorobenzoate, a key intermediate in the
pharmaceutical and fine chemical industries. This document is intended for researchers,
scientists, and professionals in drug development and chemical synthesis.

Core Properties and Characteristics

Methyl 4-cyano-2-fluorobenzoate is a substituted aromatic compound containing a methyl
ester, a cyano group, and a fluorine atom attached to a benzene ring. These functional groups
contribute to its reactivity and utility as a versatile building block in organic synthesis.

Chemical and Physical Properties

Precise experimental data for the physical properties of Methyl 4-cyano-2-fluorobenzoate,
such as melting point and boiling point, are not readily available in publicly accessible literature.
However, based on its chemical structure and data from suppliers, it is known to be a white
solid at room temperature.[1] The table below summarizes its key chemical identifiers and
known properties.
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Property Value Source
CAS Number 175596-01-7 [21[3]
Molecular Formula CoHeFNO2 [1][2]
Molecular Weight 179.15 g/mol [11[2]
Appearance White solid [1]

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, MS) for Methyl 4-cyano-2-
fluorobenzoate is not publicly available. Commercial suppliers may provide this data upon
request.

Synthesis of Methyl 4-cyano-2-fluorobenzoate

The synthesis of Methyl 4-cyano-2-fluorobenzoate is typically achieved through a two-step
process starting from 4-methyl-3-fluorobenzonitrile. The first step involves the oxidation of the
methyl group to a carboxylic acid, followed by the esterification of the resulting acid.[4]

Experimental Protocol: Synthesis of 4-cyano-2-
fluorobenzoic acid

This precursor is synthesized by the oxidation of 4-methyl-3-fluorobenzonitrile.[4]

Materials:

4-methyl-3-fluorobenzonitrile

60% Concentrated sulfuric acid

Potassium permanganate

Potassium dichromate

10% Sodium carbonate aqueous solution
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« Dilute hydrochloric acid

e |ce water

Procedure:

In a 250 mL four-necked flask, add 60% concentrated sulfuric acid.

o Slowly add 4-methyl-3-fluorobenzene cyanide at 0 °C while stirring until it dissolves.

e Add potassium permanganate, at which point the solution will turn purple.

 After stirring for 30 minutes, slowly add a mixture of potassium dichromate and concentrated
sulfuric acid.

o Once the reaction is complete, pour the mixture into ice water to precipitate the solid product.

o Dissolve the collected solid in a 10% sodium carbonate aqueous solution and stir for 30
minutes.

« Filter the solution and adjust the pH of the filtrate to 2 with dilute hydrochloric acid to
precipitate 4-cyano-2-fluorobenzoic acid.

Collect the solid product by filtration.[4]

Experimental Protocol: Synthesis of Methyl 4-cyano-2-
fluorobenzoate

The final product is obtained by the esterification of 4-cyano-2-fluorobenzoic acid with methyl
iodide.[4]

Materials:
e 4-cyano-2-fluorobenzoic acid
e N,N-dimethylformamide (DMF)

e 1,8-Diazabicyclo[5.4.0]lundec-7-ene (DBU)
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Methyl iodide
Ethyl acetate
Water

Anhydrous magnesium sulfate

Procedure:

In a 25 mL two-necked flask, dissolve 4-cyano-2-fluorobenzoic acid in 10 mL of N,N-
dimethylformamide.

Cool the solution to 0 °C and slowly add the condensing agent, 1,8-diazabicyclo[5.4.0Jundec-
7-ene (DBU).

Stir the solution for 30 minutes at 0 °C.
Slowly add methyl iodide dropwise at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and continue
to stir.

Monitor the reaction progress using thin-layer chromatography.

Upon completion, add ethyl acetate and wash the organic layer with water three to four
times.

Dry the organic phase with anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain Methyl 4-cyano-2-fluorobenzoate.[4]

Synthesis Workflow

The following diagram illustrates the two-step synthesis process for Methyl 4-cyano-2-

fluorobenzoate.
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Synthesis of Methyl 4-cyano-2-fluorobenzoate

4-methyl-3-fluorobenzonitrile

'

Oxidation
(KMnO4, K2Cr207, H2S04)

'

4-cyano-2-fluorobenzoic acid

'

Esterification
(CH3I, DBU, DMF)

'

Methyl 4-cyano-2-fluorobenzoate

Click to download full resolution via product page

Caption: Two-step synthesis of Methyl 4-cyano-2-fluorobenzoate.

Reactivity and Applications

Methyl 4-cyano-2-fluorobenzoate is a valuable intermediate in organic synthesis. The
presence of three distinct functional groups—a methyl ester, a cyano group, and a fluorine
atom—on the aromatic ring allows for a variety of chemical transformations. The cyano and
ester groups can be hydrolyzed or reduced, and the fluorine atom can patrticipate in

nucleophilic aromatic substitution reactions.

While specific examples of its application in the synthesis of marketed drugs are not readily
found in the public domain, it is classified as an important intermediate for pharmaceuticals and
agrochemicals.[4] Its structural motifs are present in various biologically active molecules.
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Safety and Handling

The safe handling of Methyl 4-cyano-2-fluorobenzoate is crucial in a laboratory and industrial

setting. The following table summarizes the key safety information.

Aspect

Recommendation

Source

General Handling

Avoid contact with skin, eyes,
and clothing. Use in a well-
ventilated area or a chemical

fume hood.

Personal Protective Equipment
(PPE)

Wear appropriate protective
gloves, safety goggles, and lab

coat.

(516718l

Inhalation

Avoid breathing dust. If
inhaled, move to fresh air.
Seek medical attention if

symptoms occur.

(516171

Skin Contact

In case of contact, wash
immediately with plenty of

water.

(516171

Eye Contact

In case of contact, rinse
immediately with plenty of
water for at least 15 minutes

and seek medical advice.

(5161071

If swallowed, seek medical

Ingestion o ] [61[7]
advice immediately.
Keep container tightly closed

Storage in a dry, cool, and well- [5]
ventilated place.
Dispose of contents and

) container in accordance with
Disposal [51[6]

local, regional, and national

regulations.
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Conclusion

Methyl 4-cyano-2-fluorobenzoate is a key chemical intermediate with significant potential in
the development of new pharmaceuticals and other fine chemicals. This guide provides a
summary of its known properties, a detailed synthesis protocol, and essential safety
information. Further research into its reactivity and applications is warranted to fully explore its
synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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